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Compound of Interest

Compound Name: Triphloroethol A

Cat. No.: B3331171 Get Quote

This guide provides immediate safety, operational, and disposal protocols for the handling of

2,2,2-Trifluoroethanol (TFE). It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Summary
2,2,2-Trifluoroethanol is a flammable and toxic chemical that poses significant health risks. It

can cause serious eye damage, skin irritation, and respiratory issues if inhaled.[1][2][3]

Prolonged or repeated exposure may cause damage to organs, and it is suspected of

damaging fertility or the unborn child.[2][4][5]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety data for 2,2,2-

Trifluoroethanol.
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Property Value

Flash Point 29 °C / 84.2 °F[1][6]

Auto-ignition Temperature 480 °C / 896 °F[1][6]

Flammability Limits Lower: 5.5% Upper: 42%[6]

Acute Oral Toxicity (LD50) 240 mg/kg (Rat), 366 mg/kg (Mouse)[6]

Acute Dermal Toxicity (LD50) 1680 mg/kg (Rat)[6]

Acute Inhalation Toxicity (LC50) 499.4 ppm 4 hours (Mouse)[6]

Operational Plan for Handling 2,2,2-Trifluoroethanol
Adherence to the following step-by-step procedures is critical for the safe handling of TFE.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 2,2,2-Trifluoroethanol in a well-ventilated area, preferably within a

certified chemical fume hood.[1][7]

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[1][8]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, check

manufacturer's compatibility data) and a lab coat or a chemical-resistant suit to prevent skin

contact.[1][6]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator with an appropriate vapor cartridge.[1][6]

Safe Handling Procedures
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] Read the Safety Data Sheet (SDS) thoroughly.

Grounding: Ground all equipment containing the material to prevent static discharge, which

can be an ignition source.[6][9]
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Tools: Use only non-sparking tools to avoid ignition of flammable vapors.[1][9]

Avoiding Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[3] Avoid

breathing vapors or mists.[1]

Heating: Keep away from open flames, hot surfaces, and other sources of ignition.[1][8]

Storage
Container: Keep the container tightly closed when not in use.[1][7]

Location: Store in a cool, dry, and well-ventilated place away from heat and direct sunlight.[1]

[7] Flammable materials should be stored in a designated safety cabinet.[6]

Incompatible Materials: Store separately from strong oxidizing agents, bases, and metals.[1]

[8]

Disposal
Waste Characterization: 2,2,2-Trifluoroethanol and any contaminated materials (e.g.,

absorbent pads, gloves) must be treated as hazardous waste.[10]

Containerization: Collect waste in a suitable, labeled, and closed container.[1]

Disposal Vendor: Dispose of the hazardous waste through a licensed and certified disposal

company, following all local, state, and federal regulations.

Emergency Procedures
Chemical Spill Workflow
The following diagram outlines the immediate steps to take in the event of a 2,2,2-

Trifluoroethanol spill.

Spill Occurs Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Risk) Don Appropriate PPE Ensure Proper Ventilation

(Fume Hood)
Contain the Spill

(Use Inert Absorbent)
Clean Up Spill

(Use Non-Sparking Tools)
Collect and Seal Waste

in Labeled Container
Decontaminate Area

and Equipment Report Incident

Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Skin Contact: Immediately wash the skin with plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[3][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for 2,2,2-
Trifluoroethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3331171#personal-protective-equipment-for-
handling-triphloroethol-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b3331171#personal-protective-equipment-for-handling-triphloroethol-a
https://www.benchchem.com/product/b3331171#personal-protective-equipment-for-handling-triphloroethol-a
https://www.benchchem.com/product/b3331171#personal-protective-equipment-for-handling-triphloroethol-a
https://www.benchchem.com/product/b3331171#personal-protective-equipment-for-handling-triphloroethol-a
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3331171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

